Cas no 15098-01-8 (Tetracene-1,4-dione)

• Product Name: Tetracene-1,4-dione
• CAS No: 15098-01-8
• MF: C₁₈H₁₀O₂
• MW: 258.27080488205
• CID: 2778776
• PubChem ID: 14239041
• Update Time: 2025-04-21

Tetracene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID20557809
• 1,4-tetracenequinone
• CHEBI:51289
• Q27122532
• 15098-01-8
• SCHEMBL7654790
• Tetracene-1,4-dione

• Inchi： 1S/C18H10O2/c19-17-5-6-18(20)16-10-14-8-12-4-2-1-3-11(12)7-13(14)9-15(16)17/h1-10H
• InChI Key： BAQTXHFYWBUHBL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=C3C=C4C=CC=CC4=CC3=CC=21)=O

Computed Properties

• Exact Mass: 258.068079557Da
• Monoisotopic Mass: 258.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų